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Compound of Interest

Compound Name: PIGMENT YELLOW 139

Cat. No.: B1584003

A Comparative Analysis of the Lightfastness of
Organic Yellow Pigments

This guide provides a comparative benchmark of the lightfastness of Pigment Yellow 139 (PY
139) against other commonly used organic yellow pigments: Pigment Yellow 74 (PY 74),
Pigment Yellow 83 (PY 83), and Pigment Yellow 154 (PY 154). The selection of pigments with
high lightfastness is critical for applications requiring long-term color stability, such as in
automotive coatings, high-quality industrial paints, and durable plastics. This document
presents a summary of lightfastness data, a detailed experimental protocol for lightfastness
testing, and a visual representation of the experimental workflow.

Data Presentation: Lightfastness of Selected
Organic Yellow Pigments

The following table summarizes the lightfastness properties of Pigment Yellow 139 and its
alternatives. Lightfastness is rated on the Blue Wool Scale, where 8 signifies excellent
lightfastness and 1 indicates very poor lightfastness.
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Pigment

Chemical
Class

C.l. Name

C.l. Number

Lightfastne
ss (Full
Shade, 1-8
Scale)

Key
Characteris
tics

Pigment
Yellow 139

Isoindoline

P.Y. 139

56298

Reddish
yellow shade
with excellent
weather and
light fastness.
[1][2] Suitable
for high-
grade
industrial
finishes and
automotive

coatings.[1]

Pigment
Yellow 74

Monoazo

P.Y. 74

11741

6-7

A bright,
greenish-
yellow
pigment with
high tinting
strength.[3][4]
Its
lightfastness
is considered
good,
especially in
deep shades.

[4]1[5]

Pigment
Yellow 83

Diarylide

P.Y. 83

21108

7-8

A reddish-
shade yellow
pigment with
good heat
resistance
and solvent

resistance.[6]
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[7] It offers
excellent light
and weather

resistance.[7]

A greenish-
yellow
pigment with
very good
lightfastness
and weather

fastness.[8] It

Pigment Benzimidazol ) )
P.Y. 154 11781 8 is considered
Yellow 154 one
one of the
most

weather-fast
organic
yellow
pigments.[9]
[10]

Experimental Protocol: Lightfastness Testing

The following protocol is based on the ASTM D4303 standard for testing the lightfastness of
pigments.[11][12]

1. Objective: To determine the relative lightfastness of organic yellow pigments by exposing
them to accelerated weathering conditions and measuring the resulting color change.

2. Materials and Apparatus:

e Pigment Samples: Pigment Yellow 139, Pigment Yellow 74, Pigment Yellow 83, and
Pigment Yellow 154.

¢ Binder: A suitable vehicle, such as an acrylic emulsion or an alkyd resin, appropriate for the
intended application.

e Substrate: Standardized test panels (e.g., aluminum or steel).

o Film Applicator: To ensure uniform film thickness.
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Xenon-Arc Weathering Apparatus: Equipped with filters to simulate daylight through window
glass.[12]

Spectrophotometer/Colorimeter: For measuring color coordinates (CIE Lab*).

Blue Wool Standards (ISO 105-B08 or AATCC Test Method 16): For visual assessment and
as a reference for exposure.

. Sample Preparation:

Disperse each pigment in the binder at a standardized pigment-to-binder ratio to create a
series of paints.

Apply the paints to the test panels using a film applicator to achieve a consistent dry film
thickness.

Prepare two sets of identical samples for each pigment. One set will be exposed to the
xenon-arc apparatus, and the other will be stored in the dark as a control.

Allow the coated panels to dry and cure completely according to the binder manufacturer's
instructions.

. Experimental Procedure:

Measure the initial CIE Lab* color coordinates of all test and control panels using a
spectrophotometer.

Place one set of the prepared panels in the xenon-arc weathering apparatus. The other set
(controls) should be stored in a dark, room-temperature environment.

Expose the samples to irradiance from the xenon-arc lamp, simulating daylight filtered
through glass.[12] The typical irradiance level is 0.35 W/m%/nm at 340 nm.[12]

Maintain the relative humidity at approximately 55 + 5% and the black panel temperature at a
specified level, typically around 63°C.[13]

Periodically remove the samples from the weathering apparatus at predetermined intervals
of radiant exposure (e.g., 500, 1000, 1500, and 2000 hours).

At each interval, measure the CIE Lab* color coordinates of the exposed samples.

. Data Analysis:

Calculate the total color change (AEab) for each exposed sample at each interval using the
CIE 1976 Lab color difference equation: AEab = V[(AL)? + (Aa)2 + (Ab)?] where AL, Aa, and
Ab* are the differences in the L, a, and b* values between the exposed sample and its
corresponding unexposed control.
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o Compare the AEab values of the different pigments at each exposure interval. A smaller
AEab value indicates greater lightfastness.

e Assign a lightfastness rating based on the Blue Wool Scale by comparing the fading of the
pigment samples to the fading of the Blue Wool standards exposed under the same
conditions.

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Pigment Yellow 139 | Fast Yellow K1841-2R, L2140-3R | Origo Chemical [origochem.com]
. epsilonpigments.com [epsilonpigments.com]

. DuraPaint®6174 Pigment Yellow 74 | Fineland Chem [finelandchem.com]

. PIGMENT YELLOW 74 - Ataman Kimya [atamanchemicals.com]

. Pigment Yellow 74 - PubChem [pubchem.ncbi.nlm.nih.gov]

. hengyitek.com [hengyitek.com]

. Pigment Yellow 34 and Pigment Yellow 83 Overview | Fineland Chem [finelandchem.com]

°
(0] ~ (o)) ()] EEN w N =

. Pigment Yellow 154 | Fast Yellow H3G | CAS 68134-22-5 | Origo Chemical
[origochem.com]

e 9. icdn.tradew.com [icdn.tradew.com]

e 10. Pigment Yellow 154 - SY Chemical Co., Ltd. [sypigment.com]
e 11. store.astm.org [store.astm.org]

e 12. micomlab.com [micomlab.com]

o 13. wewontech.com [wewontech.com]

 To cite this document: BenchChem. [Benchmarking the lightfastness of Pigment Yellow 139
against other organic yellows]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584003#benchmarking-the-lightfastness-of-
pigment-yellow-139-against-other-organic-yellows]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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